Cas no 31084-16-9 (Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester)
31084-16-9 structure
Product Name:Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester
CAS No:31084-16-9
MF:C9H19NO2
MW:173.25266289711
MDL:MFCD01006191
CID:316320
PubChem ID:3015533
Update Time:2025-04-19
Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester
- METHYL 3-(DIETHYLAMINO)-2-METHYLPROPANOATE
- EINECS 250-456-1
- methyl 2-methyl-3-(N,N-diethylamino)propionate
- Methyl 3-(diethylamino)-2-methylpropionate
- methyl 3-diethylamino-isobutyrate
- (--)-methyl 3-diethylamino-2-methylpropionate
- MFCD01006191
- Propanoic acid, 3-(diethylamino)-2-methyl-, methyl ester
- AKOS008963347
- SCHEMBL8747892
- 31084-16-9
- NS00049392
- FT-0693536
- DTXSID20953185
- LS-12551
-
- MDL: MFCD01006191
- Inchi: 1S/C9H19NO2/c1-5-10(6-2)7-8(3)9(11)12-4/h8H,5-7H2,1-4H3
- InChI Key: LIERAMMEIVRHCW-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)CN(CC)CC)=O
Computed Properties
- Exact Mass: 173.14200
- Monoisotopic Mass: 173.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54000
- LogP: 1.13730
Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB562182-500 mg |
Methyl 3-(diethylamino)-2-methylpropanoate; . |
31084-16-9 | 500MG |
€196.80 | 2022-07-28 | ||
| abcr | AB562182-1 g |
Methyl 3-(diethylamino)-2-methylpropanoate; . |
31084-16-9 | 1g |
€228.00 | 2022-07-28 | ||
| abcr | AB562182-5 g |
Methyl 3-(diethylamino)-2-methylpropanoate; . |
31084-16-9 | 5g |
€618.00 | 2022-07-28 | ||
| abcr | AB562182-10 g |
Methyl 3-(diethylamino)-2-methylpropanoate; . |
31084-16-9 | 10g |
€1,008.00 | 2022-07-28 | ||
| abcr | AB562182-500mg |
Methyl 3-(diethylamino)-2-methylpropanoate; . |
31084-16-9 | 500mg |
€205.00 | 2024-07-20 | ||
| abcr | AB562182-1g |
Methyl 3-(diethylamino)-2-methylpropanoate; . |
31084-16-9 | 1g |
€237.00 | 2024-07-20 | ||
| abcr | AB562182-5g |
Methyl 3-(diethylamino)-2-methylpropanoate; . |
31084-16-9 | 5g |
€637.00 | 2024-07-20 | ||
| abcr | AB562182-10g |
Methyl 3-(diethylamino)-2-methylpropanoate; . |
31084-16-9 | 10g |
€1037.00 | 2024-07-20 | ||
| A2B Chem LLC | AB42444-500mg |
Methyl 3-(diethylamino)-2-methylpropanoate |
31084-16-9 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AB42444-1g |
Methyl 3-(diethylamino)-2-methylpropanoate |
31084-16-9 | >95% | 1g |
$439.00 | 2024-04-20 |
Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
31084-16-9 (Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester) Related Products
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- 41348-48-5(Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate)
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- 88278-89-1(Propanoic acid, 3,3'-(methylimino)bis[2,2-dimethyl-, diethyl ester)
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